Cas no 1261898-41-2 (3-(4-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(4-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261898-41-2
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18321695
• CID: 2762081
• PubChem ID: 53227561
• Update Time: 2025-09-21

3-(4-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%
• 4'-Chloro-2'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID60691094
• 3-(4-CHLORO-2-METHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• MFCD18321695
• 1261898-41-2
• 3-(4-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18321695
• Inchi： 1S/C15H10ClF3O3/c1-22-13-7-11(16)2-3-12(13)8-4-9(14(20)21)6-10(5-8)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： DDXBSIQSAQZHNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 330.0270564Da
• Monoisotopic Mass: 330.0270564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų